Cas no 634-01-5 (Adenosine 2',3'-cyclic monophosphate triethylammonium salt)

• Product Name: Adenosine 2',3'-cyclic monophosphate triethylammonium salt
• CAS No: 634-01-5
• MF: C₁₀H₁₂N₅O₆P
• MW: 329.205942153931
• CID: 505032
• PubChem ID: 2024
• Update Time: 2025-08-05

Adenosine 2',3'-cyclic monophosphate triethylammonium salt Chemical and Physical Properties

Names and Identifiers

• Adenosine, cyclic2',3'-(hydrogen phosphate)
• Adenosine 2’,3’-Cyclic Phosphate Triethylammonium Salt
• ADENOSINE-2',3'-CYCLIC PHOSPHATE
• ADENOSINE-2’,3’-CYCLIC PHOSPHATE
• TOPIRAMATE DIDESACETAL IMPURITY
• 2',3'-Adenosine monophosphate
• 2',3'-cAMP
• 2',3'-cAMP TriethylaMMoniuM Salt
• 2',3'-cyclic adenosine monophosphate
• adenosine 2',3'-cAMP
• adenosine 2',3'-cyclic monophosphate
• Adenosine 2',3'-phosphoric acid
• ADENOSINE-2',3'-CYCL
• adenosine-2',3'-cylic phosphate
• adenosine-2',3'-monophosphoric acid
• Ado-2',3'-P
• Cyclic-2',3'-AMP
• Einecs 211-202-5
• Cytidine-2’,3’-cyclophosphoric acid
• (3AR,4R,6R,6AR)-4-(6-AMINO-9H-PURIN-9-YL)-6-(HYDROXYMETHYL)TETRAHYDROFURO[3,4-D][1,3,2]DIOXAPHOSPHOL-2-OL 2-OXIDE
• CS-0059331
• Adenosin-3',5'-phosphat
• Q27103372
• [(3aR,4R,6R,6aR)-4-(6-aminopurin-9-yl)-2-hydroxy-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-6-yl]methanol
• (3AR,4R,6R,6aR)-4-(6-amino-9H-purin-9-yl)-2-hydroxy-6-(hydroxymethyl)tetrahydrofuro[3,4-d][1,3,2]dioxaphosphole 2-oxide
• 634-01-5
• CHEBI:27844
• HY-113401
• RF9KK48263
• 4-(6-Amino-9H-purin-9-yl)-2-hydroxy-6-(hydroxymethyl)tetrahydro-2H-2lambda~5~-furo[3,4-d][1,3,2]dioxaphosphol-2-one
• (3AR,4R,6R,6AR)-4-(6-AMINO-9H-PURIN-9-YL)-2-HYDROXY-6-(HYDROXYMETHYL)-TETRAHYDRO-2H-2LAMBDA5-FURO(3,4-D)(1,3,2)DIOXAPHOSPHOL-2-ONE
• KMYWVDDIPVNLME-KQYNXXCUSA-N
• 2',3'-Cyclic AMP
• (3AR,4R,6R,6aR)-4-(6-amino-9H-purin-9-yl)-2-hydroxy-6-(hydroxymethyl)tetrahydrofuro[3,4-d][1,3,2]dioxaphosphole2-oxide
• DTXSID20979567
• UNII-RF9KK48263
• 2',3'- cyclic AMP
• C02353
• Adenosine 2',3'-Cyclic Phosphate Triethylammonium Salt
• cyclic 2',3'-AMP
• Adenosine cyclic 2',3'-monophosphate
• SCHEMBL4066485
• W-203355
• adenosine 2',3'-(hydrogen phosphate)
• Adenosine cyclic 2',3'-(hydrogen phosphate)
• Adenosine 2',3'-cyclic monophosphate triethylammonium salt

• Inchi： 1S/C10H12N5O6P/c11-8-5-9(13-2-12-8)15(3-14-5)10-7-6(4(1-16)19-10)20-22(17,18)21-7/h2-4,6-7,10,16H,1H2,(H,17,18)(H2,11,12,13)
• InChI Key： KMYWVDDIPVNLME-UHFFFAOYSA-N
• SMILES： P1(=O)(O)OC2C(CO)OC(C2O1)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 329.05300
• Monoisotopic Mass: 329.05252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155
• XLogP3: -2.6

Experimental Properties

• Density: 2.47
• Melting Point: 208-213°C
• Boiling Point: 688.2°C at 760 mmHg
• Flash Point: 370°C
• PSA: 164.65000
• LogP: -0.23620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides 2',3'-cyclic purine nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Cyclic purine nucleotides 2',3'-cyclic purine nucleotides

Additional information on Adenosine 2',3'-cyclic monophosphate triethylammonium salt

Comprehensive Analysis of Adenosine 2',3'-cyclic monophosphate triethylammonium salt (CAS No. 634-01-5)

Adenosine 2',3'-cyclic monophosphate triethylammonium salt (CAS No. 634-01-5) is a biologically significant nucleotide derivative widely utilized in biochemical and pharmacological research. This compound, often abbreviated as 2',3'-cAMP-TEA, plays a pivotal role in cellular signaling pathways, particularly in studies involving cyclic nucleotide metabolism and enzyme kinetics. Its unique structure, featuring a cyclic phosphate group at the 2' and 3' positions of the ribose ring, distinguishes it from the more common 3',5'-cAMP, making it a valuable tool for comparative studies.

In recent years, the scientific community has shown growing interest in cyclic nucleotides due to their involvement in neurodegenerative diseases, immune responses, and metabolic disorders. Researchers frequently search for "2',3'-cAMP function" or "role of cyclic nucleotides in cell signaling," highlighting the demand for high-purity compounds like Adenosine 2',3'-cyclic monophosphate triethylammonium salt. Its triethylammonium counterion enhances solubility in aqueous buffers, facilitating experimental applications such as HPLC standards, enzyme substrate assays, and protein binding studies.

The synthesis and characterization of 634-01-5 have been refined to meet the stringent requirements of modern research. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its molecular integrity, while stability studies ensure reliable performance in long-term experiments. Notably, this compound has gained attention in cancer research, where altered cyclic nucleotide levels are linked to tumor progression. Queries such as "cAMP analogs in oncology" or "2',3'-cAMP and apoptosis" reflect this emerging application.

From a commercial perspective, Adenosine 2',3'-cyclic monophosphate triethylammonium salt is supplied by leading biochemical vendors with >98% purity, catering to academic and pharmaceutical laboratories. Storage recommendations typically include desiccated conditions at -20°C to preserve its stability. As interest in personalized medicine grows, this compound's role in high-throughput screening platforms for drug discovery continues to expand, addressing search trends like "small molecule modulators of cAMP pathways."

Future research directions may explore its potential in neuroscience, particularly regarding synaptic plasticity, or in metabolic engineering for microbial production of nucleotide derivatives. With the rise of AI-assisted drug design, computational studies leveraging compounds like 634-01-5 could accelerate the development of novel therapeutics targeting cyclic nucleotide-dependent processes.